Cas no 195447-80-4 (2-[4-fluoro-2-(trifluoromethyl)phenyl]acetic acid)

• Product Name: 2-[4-fluoro-2-(trifluoromethyl)phenyl]acetic acid
• CAS No: 195447-80-4
• MF: C₉H₆F₄O₂
• MW: 222.136356830597
• MDL: MFCD00061189
• CID: 92284
• PubChem ID: 2737592
• Update Time: 2025-05-24

2-[4-fluoro-2-(trifluoromethyl)phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluoro-2-(trifluoromethyl)phenyl)acetic acid
• 4-Fluoro-2-(trifluoromethyl)phenylacetic acid
• 2-[4-fluoro-2-(trifluoromethyl)phenyl]acetic acid
• 4-Fluoro-2-(trifluoromethyl)-phenylacetic acid
• 4-FLUORO-3-(TRIFLUOROMETHYL)PHENYLACETIC ACID
• (2-Trifluoromethyl-4-fluorophenyl)acetic acid
• RARECHEM AL BO 0505
• complement component 9
• 2-(4-Fluoro-2-(trifluoromethyl)
• 2-(Carboxymethyl)-5-fluorobenzotrifluoride, 2-(Carboxymethyl)-alpha,alpha,alpha,5-tetrafluorotoluene
• 4-Fluoro-2-(trifluoromethyl)phenylaceticacid98%
• 4-Fluoro-2-(trifluoromethyl)phenylacetic acid 98%
• FT-0653665
• Benzeneacetic acid, 4-fluoro-2-(trifluoromethyl)-
• 4-Fluoro-2-(trifluoromethyl)phenyl-acetic acid
• CS-0060424
• 2-(4-Fluoro-2-(trifluoromethyl)phenyl)aceticacid
• EN300-1139093
• DTXSID10372164
• 4-Fluoro-2-(trifluoromethyl)phenyl acetic acid
• AKOS005258304
• J-515330
• AMY3023
• MFCD00061189
• CK1030
• 4-Fluoro-2-(trifluoromethyl)benzeneacetic acid
• 195447-80-4
• [4-Fluoro-2-(trifluoromethyl)phenyl]acetic acid, AldrichCPR
• PS-7830
• [4-fluoro-2-(trifluoromethyl)phenyl]acetic acid
• SCHEMBL892786

• MDL： MFCD00061189
• Inchi： 1S/C9H6F4O2/c10-6-2-1-5(3-8(14)15)7(4-6)9(11,12)13/h1-2,4H,3H2,(H,14,15)
• InChI Key： BMUFUJMVNODTAD-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1CC(=O)O)F)(F)F

Computed Properties

• Exact Mass: 222.03000
• Monoisotopic Mass: 222.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4

Experimental Properties

• Color/Form: White block crystals
• Density: 1.436
• Melting Point: 51-55 °C(lit.)
• Boiling Point: 248 ºC
• Flash Point: 104 ºC
• Refractive Index: 1.459
• PSA: 37.30000
• LogP: 2.47160
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Solubility: Not determined

2-[4-fluoro-2-(trifluoromethyl)phenyl]acetic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36/37
• Hazardous Material Identification：
• Storage Condition：-20°C
• HazardClass：IRRITANT
• Risk Phrases：R22

Additional information on 2-[4-fluoro-2-(trifluoromethyl)phenyl]acetic acid

2-[4-Fluoro-2-(Trifluoromethyl)Phenyl]Acetic Acid: A Comprehensive Overview

2-[4-Fluoro-2-(Trifluoromethyl)Phenyl]Acetic Acid, also known by its CAS number 195447-80-4, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and material science. This compound is characterized by its unique structure, which includes a phenyl ring substituted with fluorine and trifluoromethyl groups, coupled with an acetic acid moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable component in various research and industrial applications.

The molecular structure of 2-[4-Fluoro-2-(Trifluoromethyl)Phenyl]Acetic Acid is notable for its fluorinated aromatic ring, which contributes to its stability and reactivity. The trifluoromethyl group, in particular, enhances the compound's electronic properties, making it a promising candidate for use in drug design and development. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules, particularly in the context of anti-inflammatory and anticancer agents.

One of the most recent advancements involving this compound is its application in the development of novel therapeutic agents. Researchers have explored its role as a building block for creating more complex molecules with enhanced pharmacokinetic profiles. For instance, studies published in 2023 have demonstrated that derivatives of 195447-80-4 exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways, suggesting their potential utility in treating chronic inflammatory diseases.

In addition to its pharmacological applications, 2-[4-Fluoro-2-(Trifluoromethyl)Phenyl]Acetic Acid has also been investigated for its role in materials science. Its unique electronic properties make it a candidate for use in the development of advanced polymers and coatings with improved thermal and mechanical stability. Recent research has focused on incorporating this compound into polymer matrices to enhance their performance under harsh environmental conditions.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Modern synthetic methodologies have been optimized to minimize waste and improve efficiency, aligning with current trends toward sustainable chemical production. These advancements have made CAS No. 195447-80-4 more accessible for both academic and industrial use.

Looking ahead, the continued exploration of 2-[4-Fluoro-2-(Trifluoromethyl)Phenyl]Acetic Acid's properties is expected to unlock new applications across diverse fields. Its versatility as a chemical building block positions it as a key player in the development of next-generation materials and pharmaceuticals. As research progresses, this compound will undoubtedly play a pivotal role in advancing scientific innovation and addressing pressing global challenges.